Cas no 80866-91-7 (2-Bromopyridine N-Oxide Hydrochloride)
2-Bromopyridine N-Oxide Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromopyridine-N-oxide hydrochloride
- 2-Bromopyridine N-oxide hydrochloride
- 2-bromo-1-oxidopyridin-1-ium,hydrochloride
- 2-Bromopyridine 1-oxide hydrochloride
- Pyridine,2-bromo-, 1-oxide, compd. with hydrochloric acid (7CI)
- Pyridine, 2-bromo-,1-oxide, hydrochloride (6CI,9CI)
- DTXSID60230760
- AMY19476
- AC-5081
- A839996
- W-104223
- 2-Bromopyridine 1-oxide HCl
- SCHEMBL1760838
- 2-Bromopyridine Noxide Hydrochloride
- FT-0641785
- FRYPQGMFDZBQEW-UHFFFAOYSA-N
- AKOS015891613
- EINECS 279-594-0
- C5H5BrClNO
- BS-22870
- 2-Bromopyridine-N-oxide HCl
- 80866-91-7
- E84119
- MFCD00012804
- NS00062572
- 2-bromo-1-oxidopyridin-1-ium;hydrochloride
- 2-bromopyridine-1-oxide hydrochloride
- 2-Bromopyridine1-oxidehydrochloride
- 2-Bromopyridine N-oxide hydrochloride, 97%
- Pyridine, 2-bromo-, 1-oxide, compd. with hydrochloric acid (7CI)
- Pyridine, 2-bromo-, 1-oxide, hydrochloride (6CI, 9CI)
- DB-020740
- DB-355488
- 2-Bromopyridine N-Oxide Hydrochloride
-
- MDL: MFCD00012804
- Inchi: 1S/C5H4BrNO.ClH/c6-5-3-1-2-4-7(5)8;/h1-4H;1H
- InChI Key: FRYPQGMFDZBQEW-UHFFFAOYSA-N
- SMILES: Cl.[O-][N+]1C(Br)=CC=CC=1
- BRN: 3691450
Computed Properties
- Exact Mass: 208.92400
- Monoisotopic Mass: 208.924
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 78.8
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 25.5A^2
Experimental Properties
- Color/Form: Off white powder
- Melting Point: 131-134 °C (lit.)
- Boiling Point: 336.2°C at 760 mmHg
- Flash Point: 157.1°C
- PSA: 25.46000
- LogP: 2.67960
- Sensitiveness: Hygroscopic
2-Bromopyridine N-Oxide Hydrochloride Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S37/39-S24/25
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
2-Bromopyridine N-Oxide Hydrochloride Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Bromopyridine N-Oxide Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 195324-5G |
2-Bromopyridine N-Oxide Hydrochloride |
80866-91-7 | 5g |
¥673.94 | 2023-12-09 | ||
| Matrix Scientific | 095795-1g |
2-Bromopyridine 1-oxide hydrochloride, 97% |
80866-91-7 | 97% | 1g |
$49.00 | 2023-09-08 | |
| Matrix Scientific | 095795-5g |
2-Bromopyridine 1-oxide hydrochloride, 97% |
80866-91-7 | 97% | 5g |
$126.00 | 2023-09-08 | |
| Matrix Scientific | 095795-10g |
2-Bromopyridine 1-oxide hydrochloride, 97% |
80866-91-7 | 97% | 10g |
$189.00 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01886-5g |
2-Bromopyridine 1-oxide hydrochloride |
80866-91-7 | 97% | 5g |
¥758.0 | 2024-07-19 | |
| TRC | B698835-100mg |
2-Bromopyridine N-Oxide Hydrochloride |
80866-91-7 | 100mg |
$ 58.00 | 2023-09-08 | ||
| TRC | B698835-250mg |
2-Bromopyridine N-Oxide Hydrochloride |
80866-91-7 | 250mg |
$ 69.00 | 2023-09-08 | ||
| TRC | B698835-500mg |
2-Bromopyridine N-Oxide Hydrochloride |
80866-91-7 | 500mg |
$ 81.00 | 2023-09-08 | ||
| TRC | B698835-1g |
2-Bromopyridine N-Oxide Hydrochloride |
80866-91-7 | 1g |
$ 75.00 | 2022-06-06 | ||
| Chemenu | CM362421-25g |
2-bromopyridine-N-oxide hydrochloride |
80866-91-7 | 95%+ | 25g |
$279 | 2022-06-10 |
2-Bromopyridine N-Oxide Hydrochloride Production Method
Production Method 1
1.2 Reagents: Potassium hydroxide Solvents: Water ; basified
1.3 Reagents: Hydrochloric acid Solvents: Water
2-Bromopyridine N-Oxide Hydrochloride Raw materials
2-Bromopyridine N-Oxide Hydrochloride Preparation Products
2-Bromopyridine N-Oxide Hydrochloride Suppliers
2-Bromopyridine N-Oxide Hydrochloride Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 2-Bromopyridine N-Oxide Hydrochloride
2-Bromopyridine N-Oxide Hydrochloride (CAS No. 80866-91-7): An Overview of Its Properties, Applications, and Recent Research
2-Bromopyridine N-Oxide Hydrochloride (CAS No. 80866-91-7) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is a derivative of pyridine, characterized by the presence of a bromine atom and an N-oxide group, further modified by a hydrochloride salt. The unique combination of these functional groups imparts specific chemical and biological properties that make it a valuable reagent in various synthetic processes and research studies.
The molecular formula of 2-Bromopyridine N-Oxide Hydrochloride is C5H5BrNO·HCl, and its molecular weight is approximately 197.51 g/mol. The compound is typically supplied as a white to off-white crystalline solid with a melting point ranging from 143 to 145°C. It is soluble in water and common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), making it easy to handle in laboratory settings.
In the context of synthetic chemistry, 2-Bromopyridine N-Oxide Hydrochloride serves as an important intermediate for the synthesis of various pyridine derivatives. The bromine atom can be readily substituted in nucleophilic substitution reactions, allowing for the introduction of different functional groups. The N-oxide group enhances the reactivity of the pyridine ring by increasing its electron-withdrawing character, which can be advantageous in certain synthetic transformations.
Recent research has highlighted the potential of 2-Bromopyridine N-Oxide Hydrochloride in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a building block for the synthesis of potent inhibitors targeting specific enzymes involved in cancer progression. The researchers demonstrated that derivatives of 2-Bromopyridine N-Oxide Hydrochloride exhibited significant inhibitory activity against key enzymes such as kinases and proteases, suggesting their potential as therapeutic agents.
In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the antimicrobial properties of compounds derived from 2-Bromopyridine N-Oxide Hydrochloride. The results showed that these derivatives exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This finding opens up new possibilities for the development of novel antibiotics to combat drug-resistant bacterial strains.
The versatility of 2-Bromopyridine N-Oxide Hydrochloride extends beyond its use as a synthetic intermediate. It has also found applications in analytical chemistry, where it serves as a reference standard for the quantification of pyridine derivatives in complex matrices. Its well-defined chemical structure and high purity make it an ideal choice for calibration purposes in high-performance liquid chromatography (HPLC) and gas chromatography (GC) analyses.
In addition to its chemical properties, the environmental impact of 2-Bromopyridine N-Oxide Hydrochloride has been studied to ensure its safe use in industrial and laboratory settings. Research conducted by environmental scientists has shown that this compound has low toxicity to aquatic organisms and does not bioaccumulate significantly in the environment. These findings support its continued use in various applications without posing significant environmental risks.
The future prospects for 2-Bromopyridine N-Oxide Hydrochloride are promising, driven by ongoing advancements in synthetic methods and drug discovery technologies. As researchers continue to explore new applications and derivatives, this compound is likely to play an increasingly important role in the development of innovative solutions across multiple scientific disciplines.
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